Cas no 4720-67-6 (5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole)

5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole structure
4720-67-6 structure
Product name:5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
CAS No:4720-67-6
MF:C22H20O2S2
MW:380.523
CID:1517929
PubChem ID:199668

5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
    • 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole
    • NCI60_020828
    • ZINC01636934
    • Piperonal, dibenzyl mercaptal
    • Piperonal-dibenzylmercaptal
    • BRN 1328570
    • TL8003218
    • Piperonal, dibenzylmercaptal
    • AC1L57U2
    • NSC659160
    • LS-117350
    • 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole; NCI60_020828; ZINC01636934; Piperonal, dibenzyl mercaptal; Piperonal-dibenzylmercaptal; BRN 1328570; TL8003218; Piperonal, dibenzylmercaptal; AC1L57U2; NSC659160; LS-117350;
    • NSC-659160
    • 4720-67-6
    • CHEMBL1993132
    • DTXSID60197066
    • 5-(Bis(benzylthio)methyl)-1,3-benzodioxole
    • Inchi: InChI=1S/C22H20O2S2/c1-3-7-17(8-4-1)14-25-22(26-15-18-9-5-2-6-10-18)19-11-12-20-21(13-19)24-16-23-20/h1-13,22H,14-16H2
    • InChI Key: KWUQLYZNZIXVAZ-UHFFFAOYSA-N
    • SMILES: C1OC2=C(O1)C=C(C=C2)C(SCC3=CC=CC=C3)SCC4=CC=CC=C4

Computed Properties

  • Exact Mass: 380.0906
  • Monoisotopic Mass: 380.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1Ų
  • XLogP3: 6.2

Experimental Properties

  • Density: 1.268
  • Boiling Point: 513.9°C at 760 mmHg
  • Flash Point: 264.6°C
  • Refractive Index: 1.666
  • PSA: 18.46

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd